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Compound of Interest

Compound Name: Cy5-tetrazine

Cat. No.: B15599035

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Cy5-tetrazine, a key reagent in the field of

bioorthogonal chemistry. We will delve into its molecular structure, chemical and photophysical

properties, and provide detailed experimental protocols for its synthesis and application in

labeling biomolecules.

Introduction to Cy5-Tetrazine
Cy5-tetrazine is a powerful molecular probe that combines the bright, far-red fluorescence of

the cyanine dye Cy5 with the highly reactive and specific bioorthogonal functional group,

tetrazine. This unique combination allows for the precise and efficient labeling of biomolecules

in complex biological systems, a process often referred to as "click chemistry."

The core utility of Cy5-tetrazine lies in its ability to participate in the inverse-electron-demand

Diels-Alder (iEDDA) reaction with a strained alkene, most notably a trans-cyclooctene (TCO).

[1] This reaction is exceptionally fast and proceeds under physiological conditions without the

need for cytotoxic catalysts, making it ideal for live-cell imaging and in vivo applications.[1][2]
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Molecular Structure and Core Components
Cy5-tetrazine is a modular molecule typically composed of three key parts:

Cy5 (Cyanine 5): A fluorescent dye known for its high molar extinction coefficient and strong

emission in the far-red region of the spectrum (~670 nm).[1] This spectral profile is

advantageous for biological imaging as it minimizes background autofluorescence from cells

and tissues.

Linker/Spacer: Often, a polyethylene glycol (PEG) spacer is incorporated between the Cy5

dye and the tetrazine moiety. This flexible, hydrophilic linker enhances the molecule's

solubility in aqueous buffers and reduces steric hindrance, ensuring efficient reaction with the

target molecule.[3]

Tetrazine: A six-membered aromatic ring containing four nitrogen atoms. This electron-

deficient ring system is the reactive "handle" that selectively and rapidly "clicks" onto a TCO-

modified biomolecule.[4]

Chemical and Photophysical Properties
The performance of Cy5-tetrazine is defined by its photophysical characteristics and its

reactivity in bioorthogonal ligation. The key quantitative data are summarized in the tables

below.

Photophysical Properties
Property Value Notes

Excitation Maximum (λex) ~646-650 nm [1][5]

Emission Maximum (λem) ~662-670 nm [1][5]

Molar Extinction Coefficient (ε) ~250,000 M⁻¹cm⁻¹ [1][2]

Quantum Yield (Φ) ~0.2-0.27 [6]

Chemical Properties and Reaction Kinetics
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Property Value Notes

Molecular Weight

Varies by supplier (approx.

900-1100 g/mol for PEGylated

versions)

[1]

Solubility Good in water, DMSO, DMF [2][5]

Stability

Stable at -20°C for several

months when protected from

light and moisture. pH-

insensitive from pH 4 to 10.[2]

[7]

Susceptible to photobleaching

upon prolonged light exposure.

[8]

Reaction Pair
Tetrazine + trans-cyclooctene

(TCO)

Second-Order Rate Constant

(k₂)
800 - 30,000 M⁻¹s⁻¹

Dependent on tetrazine

substitution and TCO strain.[1]

The Inverse-Electron-Demand Diels-Alder (iEDDA)
Reaction
The primary application of Cy5-tetrazine is its participation in the iEDDA reaction with a TCO-

modified biomolecule. This bioorthogonal "click" reaction is a two-step process:

Cycloaddition: The electron-deficient tetrazine ring of Cy5-tetrazine rapidly reacts with the

electron-rich, strained double bond of the TCO-modified target. This forms an unstable

dihydropyridazine intermediate.[1]

Retro-Diels-Alder: The intermediate spontaneously undergoes a retro-Diels-Alder reaction,

irreversibly releasing nitrogen gas (N₂) and forming a stable, fluorescently labeled pyridazine

product.[1]

This reaction is highly specific and does not interfere with native biological processes.
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Mechanism of the Cy5-tetrazine and TCO iEDDA reaction.

Experimental Protocols
Synthesis of Cy5-Tetrazine
This protocol describes a general method for the synthesis of Cy5-tetrazine by reacting a Cy5-

NHS ester with an amino-functionalized tetrazine.

Materials:

Cy5-NHS ester

Amino-tetrazine derivative (e.g., 4-(1,2,4,5-tetrazin-3-yl)benzylamine)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

Reverse-phase high-performance liquid chromatography (RP-HPLC) system

Mass spectrometer (e.g., ESI-MS)

Procedure:

Dissolution of Reactants:

Dissolve the Cy5-NHS ester in anhydrous DMF or DMSO to a concentration of 10-20 mM.
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In a separate tube, dissolve the amino-tetrazine derivative in anhydrous DMF or DMSO to

a concentration of 20-40 mM.

Reaction:

Add a 2-5 fold molar excess of the amino-tetrazine solution to the Cy5-NHS ester solution.

Add 2-3 equivalents of TEA or DIPEA to the reaction mixture to act as a base.

Incubate the reaction for 2-4 hours at room temperature, protected from light, with gentle

mixing.

Monitoring the Reaction (Optional): The reaction can be monitored by thin-layer

chromatography (TLC) or LC-MS to assess the consumption of the Cy5-NHS ester.

Purification:

Purify the crude reaction mixture using RP-HPLC. A C18 column is typically used with a

gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid).

Monitor the elution profile using a UV-Vis detector at the absorbance maximum of Cy5

(~646 nm).

Collect the fractions corresponding to the Cy5-tetrazine product.

Characterization and Storage:

Confirm the identity of the purified product by mass spectrometry. The expected mass will

be the sum of the Cy5-amine core and the tetrazine moiety minus the mass of water.

Lyophilize the purified fractions to obtain the Cy5-tetrazine as a solid.

Store the final product at -20°C, protected from light and moisture.
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Synthesis
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6. Lyophilize to solid
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General workflow for the synthesis of Cy5-tetrazine.

Labeling of TCO-Modified Proteins
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This protocol outlines the procedure for labeling a protein that has been pre-functionalized with

a TCO group.

Materials:

TCO-modified protein in an appropriate buffer (e.g., PBS, pH 7.4)

Cy5-tetrazine stock solution (1-5 mM in DMSO)

Size-exclusion chromatography (SEC) column or dialysis cassette for purification

Procedure:

Reactant Preparation:

Ensure the TCO-modified protein is at a suitable concentration (typically 1-10 mg/mL).

Dilute the Cy5-tetrazine stock solution in the reaction buffer.

Ligation Reaction:

Add a 1.5 to 5-fold molar excess of Cy5-tetrazine to the TCO-modified protein solution.

Incubate the reaction for 30-60 minutes at room temperature, protected from light. The

reaction is often complete in a shorter time due to the fast kinetics.[9]

Purification:

Remove the excess, unreacted Cy5-tetrazine using an SEC column (e.g., Sephadex G-

25) or by dialysis against a suitable buffer.

Characterization:

The degree of labeling can be determined by UV-Vis spectroscopy, comparing the

absorbance of the protein at 280 nm with that of Cy5 at ~646 nm.

Alternatively, mass spectrometry can be used to confirm the covalent attachment of the

Cy5-tetrazine to the protein.[1]
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Live-Cell Labeling
This protocol provides a general workflow for labeling the surface of live cells that have been

engineered to express a TCO-modified molecule.[1]

Materials:

Live cells expressing a TCO-modified surface protein or glycan

Cy5-tetrazine stock solution (1-5 mM in DMSO)

Complete cell culture medium or a suitable imaging buffer (e.g., PBS with calcium and

magnesium)

Fluorescence microscope with appropriate filters for Cy5

Procedure:

Cell Preparation:

Culture cells that have been metabolically or genetically engineered to display TCO

groups on their surface.

Wash the cells twice with pre-warmed buffer to remove any residual media components.[1]

Labeling:

Prepare a working solution of Cy5-tetrazine in the cell culture medium or imaging buffer

(typically 1-10 µM final concentration).

Add the Cy5-tetrazine working solution to the cells.

Incubate for 15-60 minutes at 37°C, protected from light.[1]

Washing:

Remove the labeling solution and wash the cells three times with fresh buffer to remove

any unbound probe.[1]
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Imaging:

Add fresh, pre-warmed medium or imaging buffer to the cells.

Image the cells using a fluorescence microscope with excitation around 630-650 nm and

emission detection above ~665 nm.

TCO-expressing live cells

Wash cells with buffer

Add Cy5-tetrazine
(1-10 µM)

Incubate at 37°C
(15-60 min)

Wash cells 3x with buffer

Fluorescence Imaging

Click to download full resolution via product page

Experimental workflow for live-cell labeling with Cy5-tetrazine.

Conclusion
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Cy5-tetrazine is a versatile and powerful tool for researchers in cell biology, proteomics, and

drug development. Its bright, far-red fluorescence, coupled with the rapid and specific reactivity

of the tetrazine moiety in the iEDDA reaction, enables precise labeling of biomolecules in their

native environment. The detailed protocols and data presented in this guide provide a solid

foundation for the successful application of Cy5-tetrazine in a wide range of research

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b15599035/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cy5-tetrazine-structure-properties-and-applications
https://www.benchchem.com/product/b15599035/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cy5-tetrazine-structure-properties-and-applications
https://www.benchchem.com/product/b15599035?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Mass_Spectrometry_for_Validating_Cy5_PEG8_Tetrazine_Labeling_A_Comparison_Guide.pdf
https://vectorlabs.com/products/cy5-tetrazine/
https://www.benchchem.com/pdf/Confirming_Successful_Cy5_PEG8_Tetrazine_Conjugation_A_Comparative_Guide.pdf
https://www.lumiprobe.com/p/cyanine5-tetrazine
https://broadpharm.com/product/bp-22941
https://www.lumiprobe.com/p/sulfo-cy5-tetrazine
https://dash.harvard.edu/bitstreams/5232d2e7-e6ea-4eda-b58f-273001039dbf/download
https://www.benchchem.com/pdf/Cy5_PEG8_Tetrazine_A_Technical_Guide_to_Water_Solubility_and_Stability_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_SDS_PAGE_Analysis_of_Fluorescently_Labeled_Proteins_Cy5_PEG8_Tetrazine_vs_Traditional_Labeling.pdf
https://www.benchchem.com/product/b15599035/docs#an-in-depth-technical-guide-to-cy5-tetrazine-structure-properties-and-applications
https://www.benchchem.com/product/b15599035/docs#an-in-depth-technical-guide-to-cy5-tetrazine-structure-properties-and-applications
https://www.benchchem.com/product/b15599035/docs#an-in-depth-technical-guide-to-cy5-tetrazine-structure-properties-and-applications
https://www.benchchem.com/product/b15599035/docs#an-in-depth-technical-guide-to-cy5-tetrazine-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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